9H-Fluoren-9-ylmethyl (4R,4aS,7R,7aR,12bS)-7-[[(E)-3-(furan-3-yl)prop-2-enoyl]-methylamino]-4a,9-dihydroxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate
9H-Fluoren-9-ylmethyl (4R,4aS,7R,7aR,12bS)-7-[[(E)-3-(furan-3-yl)prop-2-enoyl]-methylamino]-4a,9-dihydroxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate
Brand Name:
Vulcanchem
CAS No.:
742075-13-4
VCID:
VC0147450
InChI:
InChI=1S/C39H36N2O7/c1-40(33(43)13-10-23-15-19-46-21-23)30-14-16-39(45)32-20-24-11-12-31(42)35-34(24)38(39,36(30)48-35)17-18-41(32)37(44)47-22-29-27-8-4-2-6-25(27)26-7-3-5-9-28(26)29/h2-13,15,19,21,29-30,32,36,42,45H,14,16-18,20,22H2,1H3/b13-10+/t30-,32-,36+,38+,39-/m1/s1
SMILES:
CN(C1CCC2(C3CC4=C5C2(C1OC5=C(C=C4)O)CCN3C(=O)OCC6C7=CC=CC=C7C8=CC=CC=C68)O)C(=O)C=CC9=COC=C9
Molecular Formula:
C39H36N2O7
Molecular Weight:
644.7 g/mol
9H-Fluoren-9-ylmethyl (4R,4aS,7R,7aR,12bS)-7-[[(E)-3-(furan-3-yl)prop-2-enoyl]-methylamino]-4a,9-dihydroxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate
CAS No.: 742075-13-4
Reference Standards
VCID: VC0147450
Molecular Formula: C39H36N2O7
Molecular Weight: 644.7 g/mol
![9H-Fluoren-9-ylmethyl (4R,4aS,7R,7aR,12bS)-7-[[(E)-3-(furan-3-yl)prop-2-enoyl]-methylamino]-4a,9-dihydroxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate - 742075-13-4](/images/no_structure.jpg)
| CAS No. | 742075-13-4 |
|---|---|
| Product Name | 9H-Fluoren-9-ylmethyl (4R,4aS,7R,7aR,12bS)-7-[[(E)-3-(furan-3-yl)prop-2-enoyl]-methylamino]-4a,9-dihydroxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate |
| Molecular Formula | C39H36N2O7 |
| Molecular Weight | 644.7 g/mol |
| IUPAC Name | 9H-fluoren-9-ylmethyl (4R,4aS,7R,7aR,12bS)-7-[[(E)-3-(furan-3-yl)prop-2-enoyl]-methylamino]-4a,9-dihydroxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate |
| Standard InChI | InChI=1S/C39H36N2O7/c1-40(33(43)13-10-23-15-19-46-21-23)30-14-16-39(45)32-20-24-11-12-31(42)35-34(24)38(39,36(30)48-35)17-18-41(32)37(44)47-22-29-27-8-4-2-6-25(27)26-7-3-5-9-28(26)29/h2-13,15,19,21,29-30,32,36,42,45H,14,16-18,20,22H2,1H3/b13-10+/t30-,32-,36+,38+,39-/m1/s1 |
| Standard InChIKey | HUDBVABYKPJYHO-TVXCSVSOSA-N |
| Isomeric SMILES | CN([C@@H]1CC[C@]2([C@H]3CC4=C5[C@]2([C@H]1OC5=C(C=C4)O)CCN3C(=O)OCC6C7=CC=CC=C7C8=CC=CC=C68)O)C(=O)/C=C/C9=COC=C9 |
| SMILES | CN(C1CCC2(C3CC4=C5C2(C1OC5=C(C=C4)O)CCN3C(=O)OCC6C7=CC=CC=C7C8=CC=CC=C68)O)C(=O)C=CC9=COC=C9 |
| Canonical SMILES | CN(C1CCC2(C3CC4=C5C2(C1OC5=C(C=C4)O)CCN3C(=O)OCC6C7=CC=CC=C7C8=CC=CC=C68)O)C(=O)C=CC9=COC=C9 |
| PubChem Compound | 11215896 |
| Last Modified | Nov 11 2021 |
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